Cas no 204975-45-1 ((+)-goniothales diol)

• Product Name: (+)-goniothales diol
• CAS No: 204975-45-1
• Molecular Formula: C₁₄H₁₈O₅
• Molecular Weight: 266.28972
• CID: 2020541
• PubChem ID: 53393984

(+)-goniothales diol Properties

Names and Identifiers

• (+)-goniothales diol
• methyl 3-([2S,3S,4R,5R]-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl)propionate
• methyl 3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl]propanoate
• DTXSID30693964
• Methyl 4,7-anhydro-2,3-dideoxy-7-phenylheptonate
• (+)-Goniothalesdiol
• CHEBI:188220
• Methyl 3-((2S,3S,4S,5R)-3,4-dihydroxy-5-phenyltetrahydrofuran-2-yl)propanoate
• 4,7-ANHYDRO-2,3-DIDEOXY-7R-C-PHENYL-D-XYLO-HEPTONIC ACID, METHYL ESTER
• SCHEMBL6078985
• AKOS040754614
• 204975-45-1
• Goniothalesdiol
• methyl 3-[(2S,3S,4S,5R)-3,4-dihydroxy-5-phenyloxolan-2-yl]propanoate

• InChIKey： RUDVTXZKYPJLFH-AHLTXXRQSA-N
• Inchi： InChI=1S/C14H18O5/c1-18-11(15)8-7-10-12(16)13(17)14(19-10)9-5-3-2-4-6-9/h2-6,10,12-14,16-17H,7-8H2,1H3/t10-,12+,13-,14+/m0/s1
• SMILES： COC(=O)CC[C@H]1[C@H]([C@@H]([C@@H](C2=CC=CC=C2)O1)O)O

Computed Properties

• Exact Mass: 266.11542367g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 266.11542367g/mol
• Heavy Atom Count: 19
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides